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Compound of Interest

Compound Name: Aristolactam Biii

Cat. No.: B15580701 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of Aristolactam BII, a naturally occurring alkaloid compound. Due to the

absence of a specific Safety Data Sheet (SDS) detailing the disposal of Aristolactam BII, these

procedures are based on established guidelines for the disposal of hazardous chemicals and

toxic alkaloids.

I. Understanding the Compound: Key Data
While specific quantitative data on the immediate environmental impact of Aristolactam BII is

not readily available, its classification as an alkaloid necessitates careful handling as a

potentially toxic substance. The following table summarizes its key chemical and physical

properties.
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Property Value Source

CAS Number 53948-09-7 [1][2][3]

Molecular Formula C17H13NO3 [1][2]

Molecular Weight 279.3 g/mol [1][2]

Physical Description Yellow powder [1][2][3]

Purity >98% [1][2]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

[1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[4]

II. Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of Aristolactam BII

waste, including pure compound, contaminated materials, and solutions.

1. Personal Protective Equipment (PPE): Before handling Aristolactam BII or its waste, it is

mandatory to wear appropriate PPE to minimize exposure risk.

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Respiratory Protection: If handling the powder form or creating aerosols, a properly fitted

respirator (e.g., N95 or higher) is recommended.[5]
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2. Waste Segregation: Proper segregation of waste is crucial to prevent accidental chemical

reactions and to ensure compliant disposal.

Solid Waste: Collect any solid Aristolactam BII waste, including contaminated personal

protective equipment (gloves, etc.), weigh boats, and absorbent materials used for spills, in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Aristolactam BII in a separate, compatible, and

clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) office.

Sharps: Any needles, syringes, or other sharps contaminated with Aristolactam BII must be

disposed of in a designated sharps container for hazardous waste.[5]

3. Container Labeling: All waste containers must be clearly and accurately labeled.

Use a hazardous waste tag provided by your institution.

Clearly write "Hazardous Waste" and the full chemical name, "Aristolactam BII".

Indicate the approximate concentration and quantity of the waste.

Include the date the waste was first added to the container.

4. Storage of Waste: Store hazardous waste containers in a designated and secure area.

The storage area should be away from general laboratory traffic and incompatible materials.

Ensure containers are kept closed at all times, except when adding waste.[6]

5. Disposal of Empty Containers: Empty containers that held Aristolactam BII must be

decontaminated before disposal.

Triple rinse the container with a suitable solvent (e.g., ethanol or acetone) that can dissolve

the compound.

Collect the rinsate as hazardous liquid waste.[7][8]
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After triple rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for clean lab glass or plastic.[7][8]

6. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the collection and disposal of the

hazardous waste.[5]

Never dispose of Aristolactam BII down the drain or in the regular trash.[8]

III. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Aristolactam BII waste.
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Caption: Disposal workflow for Aristolactam BII waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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